Cas no 54796-51-9 (Methyl 4-(bromomethyl)thiophene-2-carboxylate)

Methyl 4-(bromomethyl)thiophene-2-carboxylate is a versatile brominated thiophene derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group enables efficient functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the construction of complex heterocyclic frameworks. The ester moiety further enhances its utility as a precursor for carboxylic acid derivatives or amides. This compound is particularly useful in medicinal chemistry for the development of thiophene-based bioactive molecules. High purity and stability under standard handling conditions ensure consistent performance in synthetic applications. Its well-defined structure facilitates precise modifications, supporting advancements in materials science and drug discovery.
Methyl 4-(bromomethyl)thiophene-2-carboxylate structure
54796-51-9 structure
Product Name:Methyl 4-(bromomethyl)thiophene-2-carboxylate
CAS No:54796-51-9
MF:C7H7BrO2S
MW:235.098280191422
MDL:MFCD09743742
CID:353652
PubChem ID:15469145
Update Time:2025-06-26

Methyl 4-(bromomethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(bromomethyl)thiophene-2-carboxylate
    • 2-Thiophenecarboxylic acid, 4-(bromomethyl)-, methyl ester
    • 4-(bromomethyl)-2-Thiophenecarboxylic acid methyl ester
    • SCHEMBL1401554
    • AKOS016001560
    • 4-bromomethyl-thiophene-2-carboxylic acid methyl ester
    • 4-Bromomethyl-2-thiophenecarboxylic acid, methyl ester
    • EN300-226617
    • Methyl4-(bromomethyl)thiophene-2-carboxylate
    • A870355
    • FT-0728411
    • DTXSID30573055
    • BB 0261823
    • 54796-51-9
    • KNBMDMSLFAPOSE-UHFFFAOYSA-N
    • DB-071909
    • MDL： MFCD09743742
    • Inchi： 1S/C7H7BrO2S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4H,3H2,1H3
    • InChI Key： KNBMDMSLFAPOSE-UHFFFAOYSA-N
    • SMILES： BrCC1=CSC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 233.93500
  • Monoisotopic Mass: 233.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 304.6±32.0 °C at 760 mmHg
  • Flash Point: 138.0±25.1 °C
  • PSA: 54.54000
  • LogP: 2.42960
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 4-(bromomethyl)thiophene-2-carboxylate Security Information

Methyl 4-(bromomethyl)thiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-(bromomethyl)thiophene-2-carboxylate Pricemore >>

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Methyl 4-(bromomethyl)thiophene-2-carboxylate Production Method

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